3,4-Dihydroxyphenylglycol
3,4-Dihydroxyphenylglycol
3,4-dihydroxyphenylethyleneglycol is a tetrol composed of ethyleneglycol having a 3,4-dihydroxyphenyl group at the 1-position. It has a role as a metabolite and a mouse metabolite. It is a member of catechols and a tetrol.
3,4-Dihydroxyphenylglycol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3,4-Dihydroxyphenylglycol is a natural product found in Homo sapiens, Olea europaea, and Phaseolus vulgaris with data available.
3,4-Dihydroxyphenylglycol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3,4-Dihydroxyphenylglycol is a natural product found in Homo sapiens, Olea europaea, and Phaseolus vulgaris with data available.
Brand Name:
Vulcanchem
CAS No.:
28822-73-3
VCID:
VC21151107
InChI:
InChI=1S/C8H10O4/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8-12H,4H2
SMILES:
C1=CC(=C(C=C1C(CO)O)O)O
Molecular Formula:
C8H10O4
Molecular Weight:
170.16 g/mol
3,4-Dihydroxyphenylglycol
CAS No.: 28822-73-3
Cat. No.: VC21151107
Molecular Formula: C8H10O4
Molecular Weight: 170.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dihydroxyphenylethyleneglycol is a tetrol composed of ethyleneglycol having a 3,4-dihydroxyphenyl group at the 1-position. It has a role as a metabolite and a mouse metabolite. It is a member of catechols and a tetrol. 3,4-Dihydroxyphenylglycol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 3,4-Dihydroxyphenylglycol is a natural product found in Homo sapiens, Olea europaea, and Phaseolus vulgaris with data available. |
|---|---|
| CAS No. | 28822-73-3 |
| Molecular Formula | C8H10O4 |
| Molecular Weight | 170.16 g/mol |
| IUPAC Name | 4-(1,2-dihydroxyethyl)benzene-1,2-diol |
| Standard InChI | InChI=1S/C8H10O4/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8-12H,4H2 |
| Standard InChI Key | MTVWFVDWRVYDOR-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(CO)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(CO)O)O)O |
| Appearance | Oil |
| Melting Point | 130 - 132 °C |
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